Cas no 1163294-17-4 (Atovaquone-D4)

• Product Name: Atovaquone-D4
• CAS No: 1163294-17-4
• MF: C₂₂H₁₉ClO₃
• MW: 370.862112283707
• CID: 4778704
• Update Time: 2025-05-25

Atovaquone-D4 Chemical and Physical Properties

Names and Identifiers

• ATOVAQUONE-D4
• PubChem20255
• 2-[trans-4-(4-Chlorophenyl-d4)cyclohexyl-]-3-hydroxy-1,4-naphthalenedione
• 3-[4-(4-chloro-2,3,5,6-tetradeuteriophenyl)cyclohexyl]-4-hydroxynaphthalene-1,2-dione
• Atovaquone-D4

• Inchi： 1S/C22H19ClO3/c23-16-11-9-14(10-12-16)13-5-7-15(8-6-13)19-20(24)17-3-1-2-4-18(17)21(25)22(19)26/h1-4,9-13,15,24H,5-8H2/i9D,10D,11D,12D
• InChI Key： BSJMWHQBCZFXBR-IRYCTXJYSA-N
• SMILES： ClC1C([2H])=C([2H])C(=C([2H])C=1[2H])C1CCC(C2C(C(C3C=CC=CC=3C=2O)=O)=O)CC1

Computed Properties

• Exact Mass: 370.1273791 g/mol
• Monoisotopic Mass: 370.1273791 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 54.4
• Molecular Weight: 370.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on Atovaquone-D4

Atovaquone-D4: A Deuterated Derivative of Atovaquone with Enhanced Therapeutic Potential

Atovaquone-D4, a deuterated analog of the well-known antiparasitic drug Atovaquone, is a compound with the CAS number CAS no. 1163294-17-4. This derivative has garnered significant attention in the pharmaceutical industry due to its potential to enhance the efficacy and reduce the resistance profile of its parent compound. The introduction of deuterium atoms into the molecular structure of Atovaquone-D4 has been shown to modulate metabolic pathways, leading to improved pharmacokinetic properties and increased therapeutic durability.

The development of Atovaquone-D4 is rooted in the growing field of deuterated drug design, which leverages the unique properties of deuterium to stabilize molecules against metabolic degradation. This approach has been successfully applied to various therapeutic agents, resulting in compounds with extended half-lives and enhanced bioavailability. In the case of Atovaquone-D4, the incorporation of deuterium at specific positions in the molecule has been strategically designed to optimize its interaction with biological targets while minimizing off-target effects.

Atovaquone, originally approved for the treatment of malaria and leishmaniasis, operates by inhibiting mitochondrial electron transport in parasitic organisms. However, clinical use has been limited by its relatively short half-life and susceptibility to drug resistance. The deuterated derivative, Atovaquone-D4, aims to address these limitations by improving metabolic stability and reducing the likelihood of resistance development. Preclinical studies have demonstrated that Atovaquone-D4 exhibits superior pharmacokinetic profiles compared to its parent compound, including a longer elimination half-life and higher systemic exposure.

Recent research published in high-impact journals has highlighted the promising results obtained from preclinical trials involving Atovaquone-D4. These studies have shown that the deuterated derivative maintains comparable antiparasitic activity while exhibiting reduced susceptibility to enzymatic degradation. This has been attributed to the kinetic isotope effect, where deuterium atoms slow down metabolic reactions involving C-H bonds, thereby increasing the compound's stability. Such findings are particularly encouraging for treating chronic parasitic infections where sustained drug levels are crucial for therapeutic success.

The structural modification of Atovaquone into Atovaquone-D4 also offers an opportunity to explore new therapeutic applications. By enhancing metabolic stability, this derivative may be more effective in treating infections that require prolonged treatment periods. Additionally, its reduced propensity for resistance development could make it a valuable asset inCombating multidrug-resistant parasites. The potential benefits of Atovaquone-D4 have prompted pharmaceutical companies to invest in further clinical development, with several Phase II trials already underway.

In conclusion, Atovaquone-D4 represents a significant advancement in antiparasitic therapy due to its improved pharmacokinetic properties and enhanced therapeutic potential. The strategic use of deuterium atoms has not only stabilized the compound against metabolic degradation but also maintained its efficacy against parasitic pathogens. As research continues to uncover new applications and refine dosing regimens, Atovaquone-D4 is poised to become a cornerstone in the management of parasitic infections worldwide.